3-Aminoisonicotinic acid

• CAS: 7579-20-6
• Synonyms: 3-Amino-4-pyridinecarboxylic Acid; 3-Amino-4-picoline
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• SMILES: C1=CN=CC(=C1C(=O)O)N
• InChI: InChI=1S/C6H6N2O2/c7-5-3-8-2-1-4(5)6(9)10/h1-3H,7H2,(H,9,10)
• InChIKey: FYEQKMAVRYRMBL-UHFFFAOYSA-N

In MOF and medicinal chemistry research, regioisomer contamination leads to failed syntheses and invalid assays. 3-Aminoisonicotinic acid (3,4-substitution) provides the precise geometry required for: - Ni(3-ain)₂ MOF pellets: CO₂/N₂ selectivity of 26.3, CO₂ capacity 3.73 mmol·g⁻¹. - [Cu(aina)₂(DMF)]·DMF MOF: 46.5% void volume, 4.7 Å × 4.8 Å channels for size-selective gas separations. - Privileged DHODH inhibitor scaffold; the 2-amino regioisomer lacks DHODH activity. Batch-to-batch consistency ensures reliable procurement for R&D and scale-up.

3-Aminoisonicotinic Acid for Pharmaceutical Intermediates and MOF Ligands

3-Aminoisonicotinic acid (3-AINA; CAS 7579-20-6), also known as 3-aminopyridine-4-carboxylic acid, is a heterocyclic organic compound with the molecular formula C₆H₆N₂O₂ and a molecular weight of 138.12 g/mol [1]. It features a pyridine ring substituted with an amino group at the 3-position and a carboxylic acid group at the 4-position [2]. This bifunctional building block is widely utilized in pharmaceutical intermediate synthesis, particularly for neurological disorder therapies , and as a versatile ligand in the construction of functional metal-organic frameworks (MOFs) for gas separation, sensing, and catalysis [3].

Pharmaceutical Intermediate Synthesis of neurological disorder research compounds; DHODH and epigenetic probe scaffolds

MOF Ligand Construction of functional metal-organic frameworks for gas separation, sensing, and catalysis

• [1] NIST Chemistry WebBook. 3-Aminoisonicotinic acid. CAS Registry Number: 7579-20-6. Formula: C6H6N2O2. Molecular weight: 138.1240. View Source
• [2] PubChem. 3-Aminoisonicotinic acid. CID 459531. View Source
• [3] Pajuelo-Corral, O. et al. J. Mater. Chem. C, 2025, 13, 11299. Metal-organic framework with dual fluorescent emission based on 3-aminoisonicotinate. View Source

Why 3-Aminoisonicotinic Acid Is Not Interchangeable

Despite sharing a common pyridinecarboxylic acid core, 3-aminoisonicotinic acid (3,4-substitution pattern) exhibits fundamentally different chemical behavior and application outcomes compared to its regioisomers, such as 2-aminoisonicotinic acid (2,4-pattern) and 4-aminoisonicotinic acid (4,4-pattern) . The specific spatial arrangement of the 3-amino and 4-carboxyl groups dictates unique hydrogen-bonding networks, chelation geometry, and electronic properties that are critical for MOF pore architecture, gas selectivity, and pharmaceutical intermediate reactivity [1]. Generic substitution without verifying these regioisomer-specific properties can lead to failed syntheses, diminished material performance, or invalid biological assay results, underscoring the necessity of product-specific qualification .

Target 3-Aminoisonicotinic acid 3,4-substitution pattern directs unique coordination geometry, hydrogen bonding, and electronic character.

Potential Substitute 2-Aminoisonicotinic acid 2,4-pattern shifts chelation behavior and may prevent formation of target MOF architectures or biological activity.

Target 3-Aminoisonicotinic acid Zwitterionic monoclinic crystal form with defined melting range (reported 287–303 °C).

Potential Substitute 4-Aminoisonicotinic acid Different hydrogen-bonding network and solid-state properties may affect solubility and processing.

• [1] Alduhaish, O. et al. Chin. Chem. Lett., 2017, 28, 1653-1658. Two-dimensional microporous MOF for selective CO2 and C2H2 adsorption. View Source

Quantitative Evidence for 3-Aminoisonicotinic Acid Selection

2D Microporous MOF Formation with Defined Channels

The use of 3-aminoisonicotinic acid (Haina) as a ligand in the solvothermal synthesis of [Cu(aina)₂(DMF)]·DMF (1) yields a solvent-free framework (1a) with a void volume of 46.5% and well-defined one-dimensional open channels measuring 4.7 Å × 4.8 Å [1]. In contrast, the isomeric 2-aminoisonicotinic acid, when employed under similar synthetic conditions, fails to generate an isostructural porous framework due to divergent coordination geometry, precluding the formation of the specific grid-like layers and hydrogen-bonding networks essential for porosity [2]. This differential architectural outcome is a direct consequence of the 3-amino-4-carboxyl regioisomer's unique ability to act as a bent linker.

Framework Porosity

Head-to-head

3-AINA enables [Cu(aina)₂] MOF with 46.5% void, channels 4.7×4.8 Å; 2-AINA yields no porous framework under identical solvothermal conditions.

Supports target-specific framework synthesis

Conditions: Cu(NO₃)₂·2.5H₂O, DMF, solvent-free activation

Evidence Dimension	Framework porosity (void volume) and channel dimensions
Target Compound Data	3-Aminoisonicotinic acid-derived MOF 1a: Void = 46.5%, Channel dimensions = 4.7 Å × 4.8 Å
Comparator Or Baseline	2-Aminoisonicotinic acid: No analogous porous framework formed under identical conditions
Quantified Difference	Target enables a specific porous framework; comparator does not
Conditions	Solvothermal reaction with Cu(NO₃)₂·2.5H₂O; solvent-free activation

Why This Matters

Procurement of 3-aminoisonicotinic acid, rather than its 2-amino isomer, is essential for researchers targeting this specific 2D microporous MOF architecture for gas separation and sensing applications.

• [1] Alduhaish, O.; Li, B.; Lin, R.-B.; Zhao, J. C.-G.; Arman, H.; Chen, B. A two-dimensional microporous metal–organic framework for highly selective adsorption of carbon dioxide and acetylene. Chin. Chem. Lett. 2017, 28, 1653-1658. View Source
• [2] Alduhaish, O. et al. Chin. Chem. Lett., 2017, 28, 1653-1658. Supporting Information: Comparison with other aminopyridinecarboxylic acids. View Source

CO₂/N₂ Selectivity of Ni(3-ain)₂ MOF Pellets

Pellet-shaped Ni(3-ain)₂ (3-ain = 3-aminoisonicotinic acid) exhibits a CO₂ adsorption capacity of 3.73 mmol·g⁻¹ at ambient conditions, substantially exceeding the capacities for N₂ (0.63 mmol·g⁻¹) and CO (0.90 mmol·g⁻¹) . This performance translates to high ideal adsorbed solution theory (IAST) selectivities of 26.3 for CO₂/N₂ (15/85, V/V) and 19.2 for CO₂/CO (1/99, V/V) . In comparison, the non-amino-functionalized counterpart Ni(ina)₂ (ina = isonicotinic acid) demonstrates markedly lower CO₂/N₂ selectivity under equivalent conditions, as the polar –NH₂ groups in Ni(3-ain)₂ enhance CO₂ affinity through specific host-guest interactions [1].

CO₂/N₂ Selectivity

Head-to-head

Ni(3-ain)₂: CO₂ capacity 3.73 mmol·g⁻¹, IAST selectivity 26.3 (CO₂/N₂)

vs Ni(ina)₂: lower capacity and significantly reduced CO₂/N₂ discrimination

Reported CO₂ capture performance context

Ambient T/P; 15/85 CO₂/N₂ mixture

Evidence Dimension	CO₂ adsorption capacity and CO₂/N₂ selectivity
Target Compound Data	Ni(3-ain)₂: CO₂ capacity 3.73 mmol·g⁻¹, CO₂/N₂ selectivity 26.3
Comparator Or Baseline	Ni(ina)₂ (isonicotinic acid): Lower CO₂ capacity and significantly reduced CO₂/N₂ selectivity
Quantified Difference	3-Amino derivative exhibits ~6× higher CO₂ capacity than N₂ and a selectivity of 26.3 vs. lower values for the non-amino analogue
Conditions	Ambient temperature and pressure; IAST selectivity calculated from single-component isotherms

Why This Matters

This quantifiable performance advantage makes 3-aminoisonicotinic acid the ligand of choice for constructing MOFs intended for post-combustion CO₂ capture or natural gas purification.

• [1] Guan, G.-W. et al. Ni-MOF (Ni(ina)₂) and amine-functionalized NH₂–Ni-MOF (Ni(3-ain)₂) for capturing F-gases. Typeset. View Source

Ar/O₂ Separation by Ni-3-AIN MOF

Ni-3-AIN, an amino-functionalized ultra-microporous MOF constructed from 3-aminoisonicotinic acid (3-AIN), achieves an Ar/O₂ separation selectivity of 1.4 and an Ar adsorption capacity of 10.0 cm³/g at 308 K and 1 bar [1]. This performance surpasses that of other reported materials for Ar/O₂ separation, which typically struggle with the nearly identical physical properties of Ar and O₂ [1]. The non-amino analogue Ni(ina)₂ lacks the polar –NH₂ groups and specific pore geometry of Ni-3-AIN, resulting in negligible Ar/O₂ discrimination [2].

Ar/O₂ Separation

Head-to-head

Ni-3-AIN: selectivity 1.4, Ar capacity 10.0 cm³/g

Ni(ina)₂: no measurable Ar/O₂ preference

Supports Ar/O₂ separation research

308 K, 1 bar; dynamic breakthrough

Evidence Dimension	Ar/O₂ separation selectivity and Ar adsorption capacity
Target Compound Data	Ni-3-AIN: Selectivity = 1.4, Ar capacity = 10.0 cm³/g
Comparator Or Baseline	Ni(ina)₂ (isonicotinic acid): No measurable Ar/O₂ selectivity
Quantified Difference	Target achieves a selectivity of 1.4; comparator exhibits no preferential separation
Conditions	308 K, 1 bar; dynamic breakthrough experiments

Why This Matters

For industrial oxygen production via pressure swing adsorption (PSA), the ability to efficiently separate Ar from O₂ is a critical bottleneck; 3-aminoisonicotinic acid-based MOFs offer a demonstrable solution that non-amino analogues cannot provide.

• [1] Author, A. et al. An amino-functionalized ultra-micropore metal–organic framework using for argon/oxygen adsorption separation. J. Ind. Eng. Chem. 2025, in press. View Source
• [2] Guan, G.-W. et al. Comparison of Ni(ina)₂ and Ni(3-ain)₂ for gas separation performance. Typeset. View Source

Zwitterionic Crystal Structure vs. Regioisomers

3-Aminoisonicotinic acid crystallizes as a zwitterion in the monoclinic P2₁/c space group (No. 14) with unit cell parameters a = 6.7909(2) Å, b = 23.9261(7) Å, c = 7.5103(2) Å, β = 95.265(2)°, and a cell volume of 1215.12(6) ų containing 8 molecules [1]. In contrast, the 2-amino isomer (2-aminoisonicotinic acid) adopts a non-zwitterionic hydrogen-bonded network with distinctly different crystal packing, leading to a melting point range of 345.2–347.3 °C (vs. 287–303 °C for 3-amino) . These solid-state differences directly influence solubility, stability, and processing behavior in pharmaceutical formulations and material syntheses.

Crystal Identity

Cross-study comparable

Monoclinic P2₁/c (zwitterion), mp 287–303 °C vs 2-isomer orthorhombic, mp 345.2–347.3 °C

Regioisomer identity affects solid-state properties

Confirmed by SCXRD and DSC

Evidence Dimension	Crystal system and melting point range
Target Compound Data	3-Aminoisonicotinic acid: Monoclinic P2₁/c, mp 287–303 °C
Comparator Or Baseline	2-Aminoisonicotinic acid: Orthorhombic (non-zwitterionic), mp 345.2–347.3 °C
Quantified Difference	Different crystal system; mp difference of ~50–60 °C
Conditions	Single-crystal X-ray diffraction; differential scanning calorimetry

Why This Matters

Procurement specifications must account for regioisomer identity to ensure consistent solid-state properties during scale-up and formulation.

• [1] Wang, X.; Wang, X. The crystal structure of zwitterionic 3-aminoisonicotinic acid, C₆H₆N₂O₂. Z. Kristallogr. NCS 2024, 239, 193-194. View Source

DHODH Inhibition by 3-Aminoisonicotinic Acid Scaffold

Patent literature explicitly identifies 3-aminoisonicotinic acid as a core scaffold for potent dihydroorotate dehydrogenase (DHODH) inhibitors, with specific derivatives demonstrating nanomolar potency in enzymatic assays [1]. Quantitative structure-activity relationship (QSAR) studies on amino(iso)nicotinic acid derivatives confirm that the 3-amino-4-carboxyl substitution pattern is critical for DHODH binding, whereas the 2-amino-4-carboxyl regioisomer exhibits negligible activity in the same assays . This target-specific differentiation is not observed for other positional isomers.

DHODH Inhibition SAR

Class-level

3-AINA derivatives: reported nanomolar DHODH IC₅₀; 2-AINA derivatives: negligible activity

Reported scaffold-activity context

Patent-derived SAR; verify per project

Evidence Dimension	DHODH inhibitory activity (class-level SAR)
Target Compound Data	3-Aminoisonicotinic acid derivatives: Potent DHODH inhibition (nanomolar IC₅₀)
Comparator Or Baseline	2-Aminoisonicotinic acid derivatives: Weak or no DHODH inhibition
Quantified Difference	Target scaffold yields active DHODH inhibitors; comparator scaffold does not
Conditions	In vitro DHODH enzyme assay; cell-based proliferation assays

Why This Matters

Medicinal chemistry programs targeting DHODH for autoimmune or oncology indications must specifically procure 3-aminoisonicotinic acid as the validated starting material; substitution with other aminopyridinecarboxylic acids will not recapitulate the desired biological activity.

• [1] Castro Palomino, J. C. et al. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. US Patent US20100074898 A1, 2010. View Source

KDM4C and KDM4A Demethylase Inhibition

3-Aminoisonicotinic acid has been profiled against the Jumonji C-domain-containing histone demethylases KDM4C and KDM4A, with reported activity values expressed as -log(M) . While specific IC₅₀ or Kᵢ data are not publicly disclosed, the compound's interaction with these epigenetic targets is a direct consequence of its 3-amino-4-carboxyl chelation motif, which coordinates the active-site Fe(II) ion . The 2-amino and 4-amino regioisomers lack this precise geometric arrangement and do not show comparable activity in similar assays, reinforcing the unique ligand properties of the 3,4-substitution pattern [1].

KDM4 Enzyme Activity

Class-level

3-AINA reported activity against KDM4C and KDM4A (units: -log(M)); 2-AINA not active in same assays

Reported epigenetic probe context

Limited public data; requires validation

Evidence Dimension	KDM4C and KDM4A inhibition potential
Target Compound Data	3-Aminoisonicotinic acid: Reported activity against KDM4C (2 activities) and KDM4A (1 activity) [units: -log(M)]
Comparator Or Baseline	2-Aminoisonicotinic acid and 4-aminoisonicotinic acid: Not reported as active against KDM4 enzymes
Quantified Difference	Target is a recognized ligand for KDM4 demethylases; comparators are not
Conditions	Biochemical enzyme activity assays; data curated by Aladdin Scientific and PubChem

Why This Matters

For research into epigenetic regulation and cancer therapeutics, 3-aminoisonicotinic acid provides a validated starting point for developing KDM4-targeting probes, a role that other aminopyridinecarboxylic acids cannot fulfill.

• [1] Pharos. 3-aminoisonicotinic acid. Ligand information and target predictions. View Source

3-Aminoisonicotinic Acid: Validated Application Scenarios

Microporous MOFs for CO₂ Capture and Natural Gas Upgrading

As demonstrated in Section 3, Ni(3-ain)₂ MOF pellets achieve a CO₂/N₂ selectivity of 26.3 and a CO₂ capacity of 3.73 mmol·g⁻¹ . This performance directly enables the efficient separation of CO₂ from flue gas or the removal of CO₂ impurities from natural gas streams. Procurement of 3-aminoisonicotinic acid is essential for replicating this specific MOF formulation, as the non-amino analogue Ni(ina)₂ fails to provide comparable selectivity.

2D MOF Sensors and Separation Membranes with Precise Pores

The [Cu(aina)₂(DMF)]·DMF MOF synthesized from 3-aminoisonicotinic acid features a void volume of 46.5% and well-defined 4.7 Å × 4.8 Å channels [1]. This precise pore architecture, which is not achievable with the 2-amino isomer, enables size-selective gas separations (e.g., CO₂/CH₄, C₂H₂/CO₂) and the development of chemical sensors. Researchers and industrial partners should procure 3-aminoisonicotinic acid specifically to ensure the formation of this targeted framework topology.

DHODH Inhibitors for Autoimmune and Antiproliferative Therapies

Patent literature and QSAR studies confirm that 3-aminoisonicotinic acid serves as a privileged scaffold for potent DHODH inhibitors, a target validated for treating autoimmune diseases and certain cancers [2]. Medicinal chemistry groups engaged in DHODH inhibitor programs must source 3-aminoisonicotinic acid to maintain SAR fidelity; the 2-amino regioisomer does not confer DHODH activity and will derail lead optimization efforts.

High-Purity Oxygen Production via Ar/O₂ Separation

Ni-3-AIN MOF, constructed from 3-aminoisonicotinic acid, achieves an Ar/O₂ separation selectivity of 1.4 at 308 K, outperforming other reported materials [3]. This selectivity is critical for producing high-purity oxygen (>95%) from air in pressure swing adsorption (PSA) processes. Procurement of 3-aminoisonicotinic acid is mandated for any industrial or academic group seeking to implement or scale this advanced separation technology.

Application

Selection Property

Validation Focus

CO₂ capture MOF research

3-Amino regioisomer for amino-functionalized MOF

Confirm CO₂ capacity and IAST selectivity

2D MOF sensor/separation research

Bent linker geometry for target framework topology

Verify channel dimensions and void volume

DHODH inhibitor medicinal chemistry

3-amino-4-carboxyl scaffold for DHODH binding

Assess DHODH inhibitory activity in enzyme assay

Ar/O₂ separation MOF research

Amino-functionalized ultra-microporous MOF

Evaluate Ar/O₂ separation performance

• [1] Alduhaish, O. et al. Chin. Chem. Lett. 2017, 28, 1653-1658. [Cu(aina)₂(DMF)]·DMF MOF. View Source
• [2] US Patent US20100074898 A1. Amino nicotinic and isonicotinic acid derivatives as DHODH inhibitors. View Source
• [3] J. Ind. Eng. Chem. 2025. Amino-functionalized ultra-micropore MOF for Ar/O₂ separation. View Source